Cas no 4711-11-9 (6-(Piperidin-1-yl)hexanoic acid)

• Product Name: 6-(Piperidin-1-yl)hexanoic acid
• CAS No: 4711-11-9
• MF: C₁₁H₂₁NO₂
• MW: 199.2899
• CID: 5084137
• PubChem ID: 15924288
• Update Time: 2024-11-08

6-(Piperidin-1-yl)hexanoic acid Chemical and Physical Properties

Names and Identifiers

• 6-(piperidin-1-yl)hexanoic acid
• 6-piperidin-1-ylhexanoic acid
• BS-48445
• E86026
• SCHEMBL6092611
• DTXSID00902792
• NoName_3347
• 4711-11-9
• AKOS013619859
• 6-(Piperidin-1-yl)hexanoic acid

• Inchi： 1S/C11H21NO2/c13-11(14)7-3-1-4-8-12-9-5-2-6-10-12/h1-10H2,(H,13,14)
• InChI Key： LDZAHSDPMWUVET-UHFFFAOYSA-N
• SMILES： O([H])C(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])N1C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H])=O

Computed Properties

• Exact Mass: 199.157228913g/mol
• Monoisotopic Mass: 199.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 40.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids